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Compound of Interest

Compound Name:
4-(2-Methoxyphenyl)-3-

thiosemicarbazide

Cat. No.: B1331344 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential biological significance of 4-(2-methoxyphenyl)-3-thiosemicarbazide, identified

by CAS number 40207-02-1. This document is intended to serve as a valuable resource for

professionals in research and drug development.

Core Chemical and Physical Properties
4-(2-Methoxyphenyl)-3-thiosemicarbazide is an aryl thiourea compound. A summary of its

key physical and chemical properties is presented in the table below for easy reference. While

a specific boiling point and density for this compound are not readily available in the literature,

some computational predictions and data for structurally similar compounds are included for

context.
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Property Value Source

CAS Number 40207-02-1 N/A

IUPAC Name

N-(2-

methoxyphenyl)hydrazinecarb

othioamide

[1]

Synonyms

4-(o-Anisyl)-3-

thiosemicarbazide, 2-

Methoxyphenylthiosemicarbazi

de, N-(2-

Methoxyphenyl)hydrazine-1-

carbothioamide

N/A

Molecular Formula C₈H₁₁N₃OS [1][2]

Molecular Weight 197.26 g/mol [1][2]

Appearance Solid [1]

Melting Point 151 °C N/A

Boiling Point Not available N/A

Density Not available N/A

pKa (Predicted) 10.36 ± 0.70 [3]

Storage Temperature
2-8°C, keep in a dark place,

sealed in dry
[1]

Synthesis and Characterization
While a specific, detailed experimental protocol for the synthesis of 4-(2-methoxyphenyl)-3-
thiosemicarbazide is not extensively documented in publicly available literature, a general and

well-established method for the preparation of 4-substituted thiosemicarbazides can be

applied. This involves the nucleophilic addition of a hydrazine derivative to an isothiocyanate.

General Experimental Protocol: Synthesis of 4-
Arylthiosemicarbazides
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This protocol is a representative guide based on the synthesis of structurally related aryl

thiosemicarbazides.[4] Researchers should optimize the specific conditions for their needs.

Materials:

2-Methoxyphenyl isothiocyanate

Hydrazine hydrate

Absolute Ethanol

Deionized water

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-methoxyphenyl

isothiocyanate (1.0 equivalent) in absolute ethanol.

Cool the solution in an ice bath.

To the cooled and stirring solution, add hydrazine hydrate (1.1 equivalents) dropwise.

After the addition is complete, allow the reaction mixture to stir at room temperature for 2-4

hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, the precipitated product is collected by vacuum filtration.

Wash the solid product with cold deionized water and then with a small amount of cold

ethanol.

Dry the purified 4-(2-methoxyphenyl)-3-thiosemicarbazide under vacuum.

Characterization
The synthesized compound should be characterized using standard analytical techniques to

confirm its identity and purity.
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Melting Point: Determined using a calibrated melting point apparatus.

Fourier-Transform Infrared (FTIR) Spectroscopy: To identify characteristic functional groups.

Key vibrational bands would include N-H stretching, C=S stretching, and aromatic C-H

stretching.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra recorded in a

suitable deuterated solvent (e.g., DMSO-d₆) are essential to elucidate the chemical structure.

Mass Spectrometry (MS): To confirm the molecular weight of the synthesized compound.
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Reactants
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Work-up & Purification
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of Hydrazine Hydrate
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Stir at Room
Temperature (2-4h)

Vacuum Filtration

Wash with Cold
Water and Ethanol
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4-(2-Methoxyphenyl)-3-
thiosemicarbazide

Click to download full resolution via product page

Caption: General biological activities of the thiosemicarbazide scaffold.
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Suppliers
4-(2-Methoxyphenyl)-3-thiosemicarbazide is available from several chemical suppliers for

research purposes. A non-exhaustive list of suppliers is provided below. Purity and available

quantities may vary.

Sigma-Aldrich [1]* Santa Cruz Biotechnology [2]* Biosynth [5]* Apollo Scientific [6]* Xiamen

Equation Chemical Co., Ltd. [7]

Conclusion
4-(2-Methoxyphenyl)-3-thiosemicarbazide is a readily accessible chemical building block

with potential for further investigation in drug discovery and proteomics. While detailed

biological data for this specific compound is currently sparse, the broader class of

thiosemicarbazides demonstrates a wide range of promising biological activities. This technical

guide provides a foundational understanding of its properties and a starting point for

researchers interested in exploring its potential applications. Further studies are warranted to

fully elucidate the biological activity and mechanism of action of this particular molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: 4-(2-Methoxyphenyl)-3-
thiosemicarbazide (CAS 40207-02-1)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1331344#cas-number-40207-02-1-properties-and-
suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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